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For scientists and researchers in drug development, accurately quantifying histamine levels is
crucial for understanding inflammatory responses, allergic reactions, and various physiological
processes. Enzyme-Linked Immunosorbent Assays (ELISAS) are a primary tool for this
purpose, offering a blend of sensitivity and specificity. However, the market is populated with a
variety of kits, each with its own performance characteristics. This guide provides an objective
comparison of several commercially available histamine ELISA kits, supported by their
published performance data, to aid in selecting the most suitable kit for your research needs.

Performance Comparison of Histamine ELISA Kits

The selection of an appropriate ELISA kit is contingent on several key performance indicators.
These include sensitivity (the lowest detectable concentration of histamine), the assay's
dynamic range, and the precision of the measurements (both within a single assay and
between different assays). The following table summarizes the performance data of several
histamine ELISA kits as reported by their respective manufacturers.
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Manufact
urer/Kit

Catalog
Number

Sensitivit
y (ng/mL)

Assay
Range
(ng/mL)

Intra-
Assay CV
(%)

Inter-
Assay CV
(%)

Sample
Types

Abcam

ab213975

0.068

0.098 - 25

49-84

48-8.9

Urine, Cell
culture
media,
Serum,
EDTA

Plasma

Thermo
Fisher
Scientific

(Invitrogen)

EELO05

0.94

1.56 - 100

<10

<10

Serum,
Plasma,
other
biological
fluids

FineTest

EHO174

Not
Specified

Not
Specified

<8

<10

Serum,
Plasma,
Tissue
homogenat

es, etc.

Elabscienc

e

E-EL-0033

Not
Specified

Not
Specified

<10

<10

Serum,
Plasma,
Tissue
homogenat

es, etc.

Hygiena

KIT3065

Not
Specified

Not
Specified

16-10

Not
Specified

Fish, Wine

Immusmol

1S-2060

0.2

0.5-50

Not
Specified

Not
Specified

Plasma,
Serum,
Urine,
Tissue/Cell
homogenat

es
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Northwest

Life NWK- Biological
_ 25 2.5-50 <10 <10

Science HISO1 samples

Specialties

Note: The data presented in this table is based on information provided by the manufacturers.
Performance may vary under different experimental conditions. It is highly recommended to
perform in-house validation for the chosen kit with your specific sample types.

Key Performance Parameters for Kit Selection

The decision to choose one ELISA kit over another should be based on a thorough evaluation

of its performance metrics in the context of your experimental design.
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Logical Workflow for ELISA Kit Performance Assessment
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Caption: A logical workflow for assessing and selecting the most appropriate ELISA kit.

Experimental Protocol: Competitive Histamine
ELISA

The following is a generalized protocol for a competitive histamine ELISA. It is essential to refer
to the specific manual of the chosen kit for detailed instructions, as incubation times, reagent
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volumes, and preparation steps may vary.

Materials:

Histamine ELISA Kit (microplate, standards, antibody, conjugate, wash buffer, substrate, stop
solution)

Microplate reader capable of measuring absorbance at 450 nm

Pipettes and pipette tips

Distilled or deionized water

Plate shaker (optional)

Absorbent paper

Procedure:

Reagent Preparation: Prepare all reagents, including standards and samples, according to
the Kkit's instructions. This may involve diluting concentrated buffers and reconstituting
lyophilized components.

Standard and Sample Addition: Add a specific volume of standards and samples to the
appropriate wells of the microplate.

Antibody Incubation: Add the histamine-specific antibody to each well (except for the blank).
The antibody will bind to the histamine in the sample or the histamine coated on the plate.

Conjugate Addition: Following an incubation period and a wash step, a fixed amount of
enzyme-labeled histamine (conjugate) is added. This will compete with the sample histamine
for binding to the antibody.

Incubation: Incubate the plate for the time and at the temperature specified in the kit manual
to allow for the competitive binding to occur.

Washing: Wash the plate multiple times with the provided wash buffer to remove any
unbound reagents.
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Substrate Addition: Add the substrate solution to each well. The enzyme on the bound
conjugate will catalyze a color change.

Incubation: Incubate the plate for a specified period to allow for color development. The
intensity of the color is inversely proportional to the amount of histamine in the sample.

Stopping the Reaction: Add the stop solution to each well to terminate the enzymatic
reaction. This will typically change the color of the solution.

Data Acquisition: Read the absorbance of each well at 450 nm using a microplate reader.

Data Analysis: Generate a standard curve by plotting the absorbance of the standards
against their known concentrations. Use this curve to determine the concentration of
histamine in the samples.
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Competitive ELISA Workflow
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Caption: A generalized workflow for a competitive histamine ELISA.
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Histamine Signaling Pathway

Histamine exerts its effects by binding to one of four G-protein coupled receptors (H1-H4). The
H1 receptor is prominently involved in allergic and inflammatory responses. Upon binding
histamine, the H1 receptor activates the Gqg/11 protein, initiating a signaling cascade that leads
to the release of intracellular calcium and the activation of protein kinase C (PKC). This
cascade ultimately results in the physiological responses associated with histamine, such as
smooth muscle contraction and increased vascular permeability.
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Caption: The signaling cascade initiated by histamine binding to the H1 receptor.
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By carefully considering the performance data and understanding the experimental principles,
researchers can confidently select the histamine ELISA kit that best fits the requirements of
their study, ensuring accurate and reproducible results.

 To cite this document: BenchChem. [A Researcher's Guide to Selecting the Optimal
Histamine ELISA Kit]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15816437/docs#a-researcher-s-guide-to-selecting-
the-optimal-histamine-elisa-kit]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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